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Compound of Interest

Compound Name: 2-Hexyl-4-pentynoic Acid

Cat. No.: B159140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biological activity of 2-Hexyl-4-
pentynoic acid (HPTA) in neuronal cells. HPTA, a derivative of valproic acid, has emerged as

a potent neuroprotective agent with significant therapeutic potential. This document outlines its

mechanism of action, summarizes key quantitative data, provides detailed experimental

protocols, and visualizes the underlying signaling pathways.

Core Biological Activities in Neuronal Cells
2-Hexyl-4-pentynoic acid exerts its neuroprotective effects primarily through two key

mechanisms: the inhibition of histone deacetylases (HDACs) and the induction of Heat Shock

Protein 70 (HSP70). These actions lead to the mitigation of glutamate-induced excitotoxicity, a

common pathway in many neurodegenerative disorders.

Quantitative Data Summary

The following table summarizes the key quantitative data regarding the biological activity of 2-
Hexyl-4-pentynoic acid in neuronal cells.
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Parameter Value Cell Type Reference

HDAC Inhibition

(IC50)
13 µM - [1]

Neuroprotection

(Glutamate-induced

cell death)

Effective at 10-100 µM
Cerebellar granule

cells
[2]

Histone

Hyperacetylation

(increase in

Acetylated Histone

H3)

Significant at 5 µM
Cerebellar granule

cells
[3]

HSP70 mRNA

Induction (HSP70-1a

and HSP70-1b)

Increased at 50 µM
Cerebellar granule

cells
[2]

Histone

Hyperacetylation (at

50 µM)

600% increase Cultured neurons [4]

Signaling Pathways of 2-Hexyl-4-pentynoic Acid in
Neuronal Cells
The neuroprotective effects of 2-Hexyl-4-pentynoic acid are mediated by complex signaling

cascades. The following diagrams illustrate the key pathways involved.
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HDAC Inhibition Pathway of HPTA in Neurons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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